Cas no 1936635-98-1 (5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine)

• Product Name: 5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine
• CAS No: 1936635-98-1
• MF: C₅H₅ClF₃N₃
• MW: 199.561509847641
• CID: 4630618
• Update Time: 2025-05-24

5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 5-chloro-1-methyl-3-(trifluoromethyl)-

• Inchi： 1S/C5H5ClF3N3/c1-12-4(6)2(10)3(11-12)5(7,8)9/h10H2,1H3
• InChI Key： YXFSCIBVIMHPQW-UHFFFAOYSA-N
• SMILES： N1(C)C(Cl)=C(N)C(C(F)(F)F)=N1

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 220.2±35.0 °C at 760 mmHg
• Flash Point: 87.0±25.9 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine

5-Chloro-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-Amine: A Comprehensive Overview

The compound with CAS No. 1936635-98-1, known as 5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound belongs to the class of pyrazole derivatives, which are widely studied for their unique chemical properties and potential applications in various industries. The pyrazole ring serves as the core structure, with substituents at positions 1, 3, and 4 contributing to its distinctive reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine, allowing researchers to explore its properties in greater depth. The molecule's structure is characterized by a chlorine atom at position 5, a methyl group at position 1, and a trifluoromethyl group at position 3. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its reactivity and stability under various conditions.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Studies have shown that pyrazole derivatives like this one exhibit significant activity against various pathogens, making them valuable candidates for the development of new antimicrobial agents. Additionally, the trifluoromethyl group introduces a degree of fluorine-based reactivity, which can enhance the molecule's ability to interact with biological systems.

In the realm of materials science, 5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine has been investigated for its role in the synthesis of advanced materials. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts and sensors. Furthermore, the compound's electronic properties make it a potential candidate for applications in organic electronics and optoelectronics.

The synthesis of this compound typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways, including nucleophilic substitution, electrophilic substitution, and coupling reactions, to achieve high yields and purity levels. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.

Recent studies have also focused on the environmental impact of 5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine. Efforts are being made to develop sustainable synthesis routes that minimize waste generation and energy consumption. These advancements are not only environmentally friendly but also economically viable, making them attractive for large-scale production.

In conclusion, 5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and reactivity continue to inspire innovative research, driving advancements in fields such as pharmacology, materials science, and environmental chemistry. As our understanding of this compound deepens, it is likely to play an increasingly important role in shaping future technologies and therapies.